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Introduction

Cellular metabolism is a dynamic process that is fundamental to cell health, function, and
response to various stimuli. The Agilent Seahorse XF Analyzer is a powerful tool that allows for
the real-time measurement of two key metabolic pathways: mitochondrial respiration and
glycolysis. This is achieved by measuring the oxygen consumption rate (OCR) and the
extracellular acidification rate (ECAR), respectively[1][2]. These measurements provide a
window into the metabolic phenotype of cells and how it is altered by genetic manipulation,
disease, or drug treatment[3][4].

ENOblock is a small molecule that has been reported to bind to enolase, a glycolytic
enzyme[5]. While initially described as an inhibitor of enolase's enzymatic activity, subsequent
studies have suggested that ENOblock's biological effects may be mediated through the
modulation of enolase's non-glycolytic or "moonlighting” functions[6][7][8][9]. These functions
include acting as a transcriptional repressor for genes involved in metabolism and
inflammation[6][7][10]. Therefore, the Seahorse XF assay is an ideal platform to investigate the
metabolic consequences of treating cells with ENODblock.
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These application notes provide a detailed protocol for utilizing the Seahorse XF Analyzer to
measure the metabolic changes induced by ENOblock treatment.

Key Concepts of Seahorse XF Assays

The two primary assays used to assess cellular metabolism are the Cell Mito Stress Test and
the Glycolysis Stress Test.

o Cell Mito Stress Test: This assay measures key parameters of mitochondrial function by the
sequential injection of mitochondrial toxins. The typical injection series includes oligomycin
(ATP synthase inhibitor), FCCP (an uncoupling agent), and a mixture of rotenone and
antimycin A (Complex | and Il inhibitors)[11]. From the resulting changes in OCR, one can
determine basal respiration, ATP-linked respiration, maximal respiration, spare respiratory
capacity, and non-mitochondrial oxygen consumption.

o Glycolysis Stress Test: This assay assesses the cellular capacity for glycolysis by measuring
ECAR. The standard protocol involves the sequential injection of glucose, oligomycin, and 2-
deoxyglucose (2-DG), a competitive inhibitor of glycolysis[2]. This allows for the
determination of the basal glycolysis rate, glycolytic capacity, and glycolytic reserve.

Expected Metabolic Effects of ENOblock

Given that ENOblock may modulate the non-glycolytic functions of enolase, which can act as a
transcriptional repressor of metabolic genes, its effects on cellular bioenergetics could be
complex. For instance, by altering the expression of genes involved in lipid homeostasis and
gluconeogenesis, ENOblock could indirectly impact both mitochondrial respiration and
glycolysis[7][10][12]. The Seahorse XF assay can elucidate these changes, providing insights
into the compound's mechanism of action.

Data Presentation

The quantitative data obtained from a Seahorse XF assay after treatment with ENOblock can
be summarized in tables for clear comparison. Below are example tables illustrating how data
from both the Mito Stress Test and Glycolysis Stress Test could be presented.

Table 1: Effect of ENOblock on Mitochondrial Respiration Parameters (OCR, pmol/min)
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Non-
. Spare . .
Basal ATP Maximal . Mitochondri
Treatment o . o Respiratory
Respiration  Production Respiration . al
Capacity L
Respiration
Vehicle
100+ 5 75+4 200+ 10 100+ 5 102
Control
ENOblock
856 60x5 170+ 8 856 10+£2
(10 pM)
Data are represented as mean * standard deviation.
Table 2: Effect of ENOblock on Glycolytic Parameters (ECAR, mpH/min)
Basal Glycolytic Glycolytic Non-Glycolytic
Treatment ] . g
Glycolysis Capacity Reserve Acidification
Vehicle Control 302 60+3 302 5+1
ENOblock (10
25+2 50+4 25+3 51
HM)

Data are represented as mean * standard deviation.

Signaling Pathways and Experimental Workflow

To visualize the concepts and procedures described, the following diagrams have been
generated using Graphviz.
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ENOblock's Proposed Non-Glycolytic Mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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